Cas no 129618-40-2 (Nevirapine)

Nevirapine is a non-nucleoside reverse transcriptase inhibitor (NNRTI) used in the treatment of HIV-1 infection. It binds directly to reverse transcriptase, inhibiting viral RNA-to-DNA conversion and impeding viral replication. Nevirapine is notable for its oral bioavailability and ability to penetrate the central nervous system, making it effective in reducing viral load in both plasma and cerebrospinal fluid. It is often utilized in combination antiretroviral therapy (ART) regimens due to its synergistic effects with other antiretrovirals. The compound is metabolized hepatically, primarily via cytochrome P450 enzymes, necessitating careful monitoring in patients with hepatic impairment. Its well-characterized pharmacokinetic profile and established efficacy contribute to its clinical utility.

Nevirapine structure

Product Name:Nevirapine

CAS No:129618-40-2

MF:C₁₅H₁₄N₄O

MW:266.297862529755

MDL:MFCD00866928

CID:64005

PubChem ID:4463

Update Time:2025-05-27

Nevirapine Chemical and Physical Properties

Names and Identifiers

- 11-Cyclopropyl-4-methyl-5H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6(11H)-one
- 11-CYCLOPROPYL-5,11-DIHYDRO-4-METHYL-6H-DIPYRIDO[3,2-B',3'-E][1,4]DIAZEPIN-6-ONE
- 5-CYCLOPROPYL-9-METHYL-5,10-DIHYDRO-4,5,6,10-TETRAAZA-DIBENZO[A,D]CYCLOHEPTEN-11-ONE
- 6H-DIPYRIDO[3,2-B:2',3'-E][1,4]DIAZEPIN-6-ONE, 11-CYCLOPROPYL-5,11-DIHYDRO-4-METHYL-
- NEVIRAPINE
- VIRAMUNE
- Novirapine*
- Nevirapine(Nvp)
- NEVIRAPINE(SUBJECTTOPATENTFREE)
- Viramune (Nevirapine)
- BI-RG-587
- Viramnune
- 5H-Dipyrido(3,2-b:2',3'-e)(1,4)diazepin-6-one, 5,11-dihydro-11-cyclopropyl-4-methyl-
- 11-Cyclopropyl-4-methyl-11H-dipyrido[3,2-b:2',3'-e][1,4]diazepine-6(5H)-one
- 4-Methyl-11-cyclopropyl-5,11-dihydro-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one
- 5,11-Dihydro-11-cyclopropyl-4-methyl-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one
- 11-Cyclopropyl-4-methyl-5,11-dihydro-6H-dipyrido[2,3-e:3',2'-b][1,4]diazepin-6-one
- 11-cyclopropyl-4-methyl-5H-dipyrido[2,3-e:2',3'-f][1,4]diazepin-6-one
- 11-Cyclopropyl-5,11-dihydro-4-methyl-6H-dipyrido[3,2-6：2’,3’-e][1,4]diazepin-6-one
- 11-Cyclopropyl-5,11-dihydro-4-methyl-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one
- 11-cyclopropyl-5,11-dihydro-4-methyl-6H-dipyrido[3,2-b:2’,3’-][1,4] diazepin-6-one
- BI-RG 587
- Nevirapine Anhydrous
- NSC 641530
- NVP
- 11-Cyclopropyl-5,11-dihydro-4-methyl-6H-dipyrido[3,2-b:2′,3′-e][1,4]diazepin-6-one
- D00435
- Nevirapil
- Nevarapine
- AIDS005653
- 11-Cyclopropyl-4-methyl-5,11-dihydro-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one
- HMS3371E03
- HY-10570
- NSC641530
- MFCD00866928
- AB00393001-13
- 11-cyclopropyl-4-methyl-5H-dipyrido[[?],[?]][1,4]diazepin-6-one
- BIRG 587
- NEVIRAPINE [JAN]
- Viramune (TN)
- Nevirapine [USAN:USP:INN:BAN]
- NEVIRAPINE [VANDF]
- NS00004959
- 2-cyclopropyl-7-methyl-2,4,9,15-tetraazatricyclo[9.4.0.0^{3,8}]pentadeca-1(15),3,5,7,11,13-hexaen-10-one
- HSDB 7164
- NEVIRAPINE [HSDB]
- MLS000759409
- KS-5019
- Tox21_110982_1
- BIRG-587
- BIDD:GT0326
- Nevirapine (JAN/USP/INN)
- NEVIRAPINE [MART.]
- Q263713
- EN300-119500
- Nevirapine,(S)
- BIRG0587
- NCGC00065890-04
- CHEBI:63613
- BI-RG-587; BIRG 0587; BIRG587; HSDB 7164; NSC 641530; NVP
- Nevirapine anhydrous, United States Pharmacopeia (USP) Reference Standard
- S1742
- Tox21_110982
- N11-Cyclopropyl-4-methyl-5,11-dihydro-6H-dipyrido[3,2-b:2',3'-e]-[1,4]diazepin-6-one & CD4-immunoadhesin
- NON-NUCLEOSIDE RT INHIBITOR NEVIRAPINE
- HMS3393J09
- MLS006011423
- Viramune IR
- Viramune(TM)
- Nevirapine & PRO 140
- AB00393001_17
- Nevirapine, anhydrous
- C07263
- AB00393001-15
- Nevirapine)
- Tox21_200770
- BIRG 0587
- NCGC00065890-14
- GTPL12676
- AB00393001_16
- NCGC00065890-07
- BI-RG 587;NSC 641530;NVP
- 99DK7FVK1H
- 11-cyclopropyl-5,11-dihydro-4-methyl-6H-dipyrido[3,2-b :2',3'-e][1,4 ]diazepin-6-one
- Nevirapine for peak identification
- BDBM1434
- BI-RG-587 & CD4-IgG
- Nevirapinum anhydrous
- AC1280
- BCP05587
- NEVIRAPINUM ANHYDROUS [WHO-IP LATIN]
- MLS001201730
- DB00238
- BIRG587
- MLS001424058
- NEVIRAPINE ANHYDROUS [USP-RS]
- NC00189
- HMS3264D21
- DTXSID7031797
- NCGC00065890-02
- SW197569-2
- AKOS005504351
- NEV
- 2-cyclopropyl-7-methyl-2,4,9,15-tetrazatricyclo[9.4.0.03,8]pentadeca-1(11),3,5,7,12,14-hexaen-10-one
- 2-cyclopropyl-7-methyl-2,4,9,15-tetraazatricyclo[9.4.0.0,3,8]pentadeca-1(15),3(8),4,6,11,13-hexaen-10-one
- HMS2051J09
- NEVIRAPINE [USP IMPURITY]
- AC-643
- F2173-0607
- Nevirapine & CD4-IgG
- 11-Cyclopropyl-5,11-dihydro-4-methyl-6H-dipyrido(3,2-b:2',3'-e)(1,4)diazepin-6-one
- HMS2231O23
- Pharmakon1600-01503842
- Nevirapine, Pharmaceutical Secondary Standard; Certified Reference Material
- 11-Cyclopropyl-4-methyl-5,11-dihydro-6H-dipyrido[2,3-e:3',2'-b][1,4]diazepin-6-one & PRO 140 (Anti-CCR5 monoclonal antibody)
- UNII-99DK7FVK1H
- 2-cyclopropyl-7-methyl-2,4,9,15-tetraazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3,5,7,12,14-hexaen-10-one
- MLS000084585
- 6H-Dipyrido(3,2-b:2',3'-e)(1,4)diazepin-6-one, 11-cyclopropyl-5,11-dihydro-4-methyl-
- N0922
- SCHEMBL3318
- Tox21 110982
- NSC759902
- NEVIRAPINE [INN]
- MLS001055309
- NEVIRAPINE [WHO-DD]
- NSC-759902
- BIRG-0587
- Nevirapine (anhydrous)
- FT-0607215
- NSC-641530
- HMS3655I08
- NEVIRAPINE [USP MONOGRAPH]
- Nevirapine teva
- NEVIRAPINE [EP MONOGRAPH]
- FT-0672686
- AB07544
- NEVIRAPINE [USAN]
- NEVIRAPINE ANHYDROUS [WHO-IP]
- NEVIRAPINE [EMA EPAR]
- NEVIRAPINE [ORANGE BOOK]
- Nevirapine for peak identification, European Pharmacopoeia (EP) Reference Standard
- HMS3715B10
- 2hny
- NCGC00065890-03
- 1vrt
- 11-Cyclopropyl-4-methyl-5,11-dihydro-6H-dipyrido[3,2-b:2 inverted exclamation mark ,3 inverted exclamation mark -e][1,4]diazepin-6-one
- 11-cyclopropyl-5,11-dihydro-4-methyl-6H-dipyrido[3,2-b:2 ,3 -e][1,4]diazepin-6-one
- Nevirapine (Viramune)
- CHEMBL57
- NEVIRAPINE [MI]
- 11-cyclopropyl-5,11-dihydro-4-methyl-6H-dipyrido-[3,2-b:2',3'-e][1,4]diazepin-6-one
- 11-Cyclopropyl-5,11-dihydro-4-methyl-6H-dipyrido[3,2-b:2', 3'-e][1,4]diazepin-6-one
- Opera_ID_934
- NCGC00258324-01
- 129618-40-2
- Z1521553473
- NCGC00065890-05
- Viramune XR
- Nevirapine 100 microg/mL in Acetonitrile
- CAS-129618-40-2
- Nevirapine (anhydrous), European Pharmacopoeia (EP) Reference Standard
- SY009679
- SMR000048458
- CCG-100939
- DTXCID9010787
- DB-041930
- 6H-dipyrido[2,3-e:3',2'-b][1,4]diazepin-6-one, 11-cyclopropyl-5,11-dihydro-4-methyl-
- BBL010768
- ALBB-027264
- STK580320
- BRD-K15502390-001-19-1
- BRD-K15502390-001-20-9
- Nevirapine (Standard)
- BSB41895
- Nevirapina
- NEVIRAPINE ANHYDROUS (USP-RS)
- BI RG 587
- NEVIRAPINE TABLETS FOR ORAL SUSPENSION
- Nevirapine (USAN:USP:INN:BAN)
- J05AG01
- nevirapinum
- NEVIRAPINE (EP MONOGRAPH)
- NEVIRAPINE (MART.)
- NN15304
- 603-345-0
- 11-cyclopropyl-4-methyl-5,11-dihydro-6H-dipyrido(3,2-b:2',3'-e)(1,4)diazepin-6-one
- NEVIRAPINE (USP MONOGRAPH)
- 2-cyclopropyl-7-methyl-2,4,9,15-tetrazatricyclo(9.4.0.03,8)pentadeca-1(11),3,5,7,12,14-hexaen-10-one
- HY-10570R
- 2-cyclopropyl-7-methyl-2,4,9,15-tetraazatricyclo(9.4.0.0^(3,8))pentadeca-1(15),3,5,7,11,13-hexaen-10-one
- NEVIRAPINE (USP IMPURITY)
- Nevirapine
- MDL： MFCD00866928
- Inchi： 1S/C15H14N4O/c1-9-6-8-17-14-12(9)18-15(20)11-3-2-7-16-13(11)19(14)10-4-5-10/h2-3,6-8,10H,4-5H2,1H3,(H,18,20)
- InChI Key： NQDJXKOVJZTUJA-UHFFFAOYSA-N
- SMILES： O=C1C2=CC=CN=C2N(C2=C(C(C)=CC=N2)N1)C1CC1

Computed Properties

Exact Mass: 266.11700
Monoisotopic Mass: 266.117
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 1
Complexity: 397
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 2
Topological Polar Surface Area: 58.1A^2

Experimental Properties

Color/Form: Powder
Density: 1.1300 (rough estimate)
Melting Point: 244.0 to 248.0 deg-C
Boiling Point: 415.4°C at 760 mmHg
Flash Point: 205℃
Refractive Index: 1.6200 (estimate)
Solubility: DMSO: ≥22mg/mL
PSA: 63.57000
LogP: 2.47830
Sensitiveness: Sensitive to heat
pka: 2.8(at 25℃)
Merck: 6490
Solubility: DMSO: ≥22mg/mL

Nevirapine Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302
Warning Statement： P264-P270-P301+P312+P330-P501
Hazardous Material transportation number：UN 2206 6.1/PG 3
WGK Germany：3
Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
Safety Instruction： S26; S36; S37/39
RTECS：JM5562500
Hazardous Material Identification：
Packing Group：III
Hazard Level：6.1
Safety Term：6.1
Packing Group：III
Risk Phrases：R36/37/38
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Nevirapine Customs Data

HS CODE：2934994000
Customs Data：

China Customs Code:
2934994000

Overview:

2934994000. Nevirapine\Efavirenz\Ritonavir and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. Minimum tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934994000. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Nevirapine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHR1757-1G	Nevirapine	129618-40-2		1g	¥1200.13	2024-12-21
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	Y0000520	Nevirapine	129618-40-2	European Pharmacopoeia (EP) Reference Standard		￥2654.27	2022-02-23
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	Y0000521		129618-40-2			￥1610.6	2023-01-13
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	1460703-100MG	Nevirapine	129618-40-2		100mg	¥3302.56	2024-12-26
Matrix Scientific	158315-0.500g	11-Cyclopropyl-4-methyl-5,11-dihydro-6H-dipyrido[2,3-e:3',2'-b][1,4]diazepin-6-one	129618-40-2		0.500g	$240.00	2021-06-27
Matrix Scientific	158315-1g	11-Cyclopropyl-4-methyl-5,11-dihydro-6H-dipyrido[2,3-e:3',2'-b][1,4]diazepin-6-one	129618-40-2		1g	$300.00	2021-06-27
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	N0922-200MG	Nevirapine	129618-40-2	>98.0%(GC)	200mg	¥490.00	2024-04-17
TRC	N391275-5mg	Nevirapine	129618-40-2		5mg	$64.00	2023-05-17
TRC	N391275-10mg	Nevirapine	129618-40-2		10mg	$ 69.00	2023-09-06
TRC	N391275-25mg	Nevirapine	129618-40-2		25mg	$ 150.00	2023-09-06

Nevirapine Suppliers

NewCan Biotech Limited

Gold Member

Audited Supplier

(CAS:129618-40-2)Nevirapine

Order Number:NC9096

Stock Status:

Quantity:10g

Purity:97%

Pricing Information Last Updated:Friday, 18 July 2025 16:16

Price ($):Price inquiry

Email:sales@newcanbio.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:129618-40-2)Nevirapine

Order Number:sfd21792

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:39

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:129618-40-2)Nevirapine

Order Number:A1199007

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 02:38

Price ($):441.0

Email:sales@amadischem.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:129618-40-2)Nevirapine

Order Number:LE16395

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:14

Price ($):discuss personally

Email:18501500038@163.com

Nevirapine Related Literature

1. Modelling the binding of HIV-reverse transcriptase and nevirapine: an assessment of quantum mechanical and force field approaches and predictions of the effect of mutations on binding

Rajesh K. Raju,Neil A. Burton,Ian H. Hillier Phys. Chem. Chem. Phys. 2010 12 7117
2. Co-crystals of the antiretroviral nevirapine: crystal structures, thermal analysis and dissolution behaviour

Mino R. Caira,Susan A. Bourne,Halima Samsodien,Emile Engel,Wilna Liebenberg,Nicole Stieger,Marique Aucamp CrystEngComm 2012 14 2541
3. Is nevirapine atropisomeric? Experimental and computational evidence for rapid conformational inversion

Edmund W. D. Burke,Gareth A. Morris,Mark A. Vincent,Ian H. Hillier,Jonathan Clayden Org. Biomol. Chem. 2012 10 716
4. Increasing global access to the high-volume HIV drug nevirapine through process intensification

Jenson Verghese,Caleb J. Kong,Daniel Rivalti,Eric C. Yu,Rudy Krack,Jesus Alcázar,Julie B. Manley,D. Tyler McQuade,Saeed Ahmad,Katherine Belecki,B. Frank Gupton Green Chem. 2017 19 2986
5. Development and validation of an HPLC-UV method for quantifying nevirapine and its main phase I metabolites in human blood

Aline T. Marinho,Ana L. A. Godinho,David A. Novais,Alexandra M. M. Antunes,M. Matilde Marques,Teresa Ramos,Clara G. Dias,Emília C. Monteiro,Sofia A. Pereira Anal. Methods 2014 6 1575

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Alkyldiarylamines

129618-40-2 (Nevirapine) Related Products

Recommended suppliers

NewCan Biotech Limited

(CAS:129618-40-2)Nevirapine

Purity:97%

Quantity:10g

Price ($):Inquiry

Suzhou Senfeida Chemical Co., Ltd

(CAS:129618-40-2)Nevirapine

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Cas no 129618-40-2 (Nevirapine)

Nevirapine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Nevirapine Security Information

Nevirapine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Nevirapine Pricemore >>

Nevirapine Suppliers

Nevirapine Related Literature

Related Categories

129618-40-2 (Nevirapine) Related Products